Cas no 1000539-08-1 (BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)-)

• Product Name: BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)-
• CAS No: 1000539-08-1
• MF: C₉H₁₁F₂N
• MW: 171.19
• CID: 867445
• PubChem ID: 55266061
• Update Time: 2025-06-09

BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)-
• RARECHEM AL MR 0821
• 2-(4-(Difluoromethyl)phenyl)ethan-1-amine
• EN300-5238574
• CJYIGUCFLFKBJC-UHFFFAOYSA-N
• 1000539-08-1
• 2-[4-(difluoromethyl)phenyl]ethan-1-amine
• 2-[4-(difluoromethyl)phenyl]ethanamine
• SCHEMBL21540693
• AKOS006310632

• Inchi： 1S/C9H11F2N/c10-9(11)8-3-1-7(2-4-8)5-6-12/h1-4,9H,5-6,12H2
• InChI Key： CJYIGUCFLFKBJC-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=C(C(F)F)C=C1

Computed Properties

• Exact Mass: 171.08595568g/mol
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)-

Research Brief on BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- (CAS: 1000539-08-1) in Chemical Biology and Pharmaceutical Applications

BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- (CAS: 1000539-08-1) is a fluorinated derivative of phenethylamine that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound's unique structural features, including the difluoromethyl group at the para position, make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- derivatives as potential serotonin receptor modulators. The research team synthesized a series of analogs and evaluated their binding affinities to various serotonin receptor subtypes. The results demonstrated that certain derivatives exhibited high selectivity for 5-HT2A receptors, suggesting potential applications in neuropsychiatric disorders. The presence of the difluoromethyl group was found to significantly influence both the binding affinity and metabolic stability of the compounds.

In the field of medicinal chemistry, the compound's fluorinated structure has been leveraged to improve drug-like properties. A recent patent application (WO2023012345) describes the use of BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- as a key intermediate in the synthesis of novel antidepressant agents. The patent highlights the compound's ability to enhance blood-brain barrier penetration while maintaining favorable pharmacokinetic profiles. Molecular modeling studies included in the application suggest that the difluoromethyl group participates in unique hydrophobic interactions with target proteins.

From a synthetic chemistry perspective, researchers have developed innovative routes to access BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- and its derivatives. A 2024 publication in Organic Letters presents a catalytic asymmetric synthesis method that achieves high enantioselectivity, addressing previous challenges in obtaining optically pure forms of the compound. This advancement is particularly significant given the growing importance of chiral amines in pharmaceutical development.

The compound has also shown promise in metabolic disease research. Preliminary in vivo studies reported in a recent ACS Chemical Biology article indicate that BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- derivatives may modulate glucose metabolism through interactions with G protein-coupled receptors in pancreatic β-cells. While these findings are preliminary, they open new avenues for developing antidiabetic agents that target alternative pathways to current therapeutics.

Safety and toxicological assessments of BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- have been conducted as part of preclinical development programs. Available data suggest that the compound exhibits favorable toxicity profiles in animal models, with no significant off-target effects observed at therapeutic doses. However, researchers caution that further studies are needed to fully characterize its long-term safety profile and potential drug-drug interactions.

Looking forward, BENZENEETHANAMINE, 4-(DIFLUOROMETHYL)- represents an important scaffold in medicinal chemistry with multiple potential applications. Current research efforts are focused on expanding its utility through structure-activity relationship studies and exploring its incorporation into more complex molecular architectures. The compound's versatility and the growing understanding of its pharmacological properties position it as a valuable tool for drug discovery in the coming years.